1-(1-methyl-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-diazepin-3-yl)-3-(tert-butyl)urea
Cat. No. B2791734
M. Wt: 364.449
InChI Key: APZXXGGVYQTMLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04820834
Procedure details
Equimolar amounts of 3(R,S)-amino-1,3-dihydro-1-methyl-5-phenyl-2H-1,4-benzodiazepin-2-one and t-butylisocyanate were mixed in 8 ml of dry tetrahydrofuran at room temperature. The reaction mixture was allowed to stand for 8 hours and was then filtered. The collected solids were washed with tetrahydrofuran and dried in vacuo over P2O5 to give the analytical product: m.p. 281°-282° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]1[N:8]=[C:7]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)[C:6]2[CH:15]=[CH:16][CH:17]=[CH:18][C:5]=2[N:4]([CH3:19])[C:3]1=[O:20].[C:21]([N:25]=[C:26]=[O:27])([CH3:24])([CH3:23])[CH3:22]>O1CCCC1>[CH3:19][N:4]1[C:5]2[CH:18]=[CH:17][CH:16]=[CH:15][C:6]=2[C:7]([C:9]2[CH:14]=[CH:13][CH:12]=[CH:11][CH:10]=2)=[N:8][CH:2]([NH:1][C:26]([NH:25][C:21]([CH3:24])([CH3:23])[CH3:22])=[O:27])[C:3]1=[O:20]
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1C(N(C2=C(C(=N1)C1=CC=CC=C1)C=CC=C2)C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(C)(C)N=C=O
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Name
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Quantity
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8 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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was then filtered
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WASH
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Type
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WASH
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Details
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The collected solids were washed with tetrahydrofuran
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried in vacuo over P2O5
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CUSTOM
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Type
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CUSTOM
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Details
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to give the analytical product
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Outcomes
Product
Details
Reaction Time |
8 h |
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Name
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Type
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Smiles
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CN1C(C(N=C(C2=C1C=CC=C2)C2=CC=CC=C2)NC(=O)NC(C)(C)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
